Cas no 50714-07-3 (3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid)
50714-07-3 structure
Product Name:3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
CAS No:50714-07-3
MF:C15H14N2O6S
MW:350.346462726593
CID:1572642
PubChem ID:39767
Update Time:2025-04-21
3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
- 50714-07-3
- 3-(Aminosulfonyl)-5-nitro-4-(2-phenylethyl)benzoic acid
- BRN 2782031
- BENZOIC ACID, 3-(AMINOSULFONYL)-5-NITRO-4-(2-PHENYLETHYL)-
- DTXSID50198769
-
- Inchi: 1S/C15H14N2O6S/c16-24(22,23)14-9-11(15(18)19)8-13(17(20)21)12(14)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,18,19)(H2,16,22,23)
- InChI Key: AXVWZQZFQXSHIR-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C=1CCC1C=CC=CC=1)[N+](=O)[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 350.05732
- Monoisotopic Mass: 350.057257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152
- XLogP3: 2.1
Experimental Properties
- Density: 1.482
- Boiling Point: 573°C at 760 mmHg
- Flash Point: 300.4°C
- Refractive Index: 1.643
- PSA: 140.6
3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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